Cas no 315661-57-5 (1-Piperazineethanamine,a-ethyl-2-methyl-)

1-Piperazineethanamine,a-ethyl-2-methyl- structure
315661-57-5 structure
Product Name:1-Piperazineethanamine,a-ethyl-2-methyl-
CAS No:315661-57-5
MF:C9H21N3
MW:171.283141851425
CID:301130
PubChem ID:14029870
Update Time:2025-04-19

1-Piperazineethanamine,a-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanamine,a-ethyl-2-methyl-
    • 1-(2-methylpiperazin-1-yl)butan-2-amine
    • 1-Piperazineethanamine,-alpha--ethyl-2-methyl-(9CI)
    • SCHEMBL716833
    • 315661-57-5
    • DTXSID50554684
    • Inchi: 1S/C9H21N3/c1-3-9(10)7-12-5-4-11-6-8(12)2/h8-9,11H,3-7,10H2,1-2H3
    • InChI Key: NWWCWUDRWYAUEC-UHFFFAOYSA-N
    • SMILES: N1(CC(CC)N)CCNCC1C

Computed Properties

  • Exact Mass: 171.173547683g/mol
  • Monoisotopic Mass: 171.173547683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 41.3Ų
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